2,4-diphenyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide

• IUPAC Name: 2,4-diphenyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide
• InChI: InChI=1S/C24H16F3N3O/c25-24(26,27)18-11-13-19(14-12-18)29-23(31)20-15-28-22(17-9-5-2-6-10-17)30-21(20)16-7-3-1-4-8-16/h1-15H,(H,29,31)
• InChI Key: FYIFJDMANNXPBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC=C2C(=O)NC3=CC=C(C=C3)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C24H16F3N3O
• Molecular Weight: 419.4 g/mol
• CAS No.: 321433-24-3

Description

2,4-diphenyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C24H16F3N3O and its molecular weight is 419.407. The purity is usually 95%.
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Scientific Research Applications

• Gene Expression Inhibition : A study by Palanki et al. (2000) explored compounds structurally similar to 2,4-diphenyl-N-[4-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide for their ability to inhibit transcription mediated by NF-kappaB and AP-1 transcription factors. The study emphasized the importance of specific groups at different positions of the pyrimidine ring for inhibitory activity.

• Platelet Antiaggregating Activity : Bondavalli et al. (1992) synthesized derivatives of this compound and found some compounds to have platelet antiaggregating activity, as well as moderate antihypertensive, local anesthetic, analgesic, and antiinflammatory activities in rats and mice. This suggests potential applications in cardiovascular research and pain management (Bondavalli et al., 1992).

• Material Science Applications : Research by Spiliopoulos and Mikroyannidis (1997, 1998) involved the synthesis of rigid-rod polyamides and polyimides using compounds structurally related to this compound. These studies contributed to the development of new materials with potential applications in various industries, including electronics and aerospace (Spiliopoulos & Mikroyannidis, 1997), (Spiliopoulos et al., 1998).

• Agricultural Chemistry : Sandmann (2001) studied the bleaching activities of substituted pyrimidines, including compounds similar to this compound. These compounds were found to directly inhibit the enzyme phytoene desaturase, important in carotenoid biosynthesis, indicating potential use in herbicide development (Sandmann, 2001).

• Anticancer Research : Xin (2012) synthesized a compound structurally related to this compound and assessed its antitumor activities. The study highlighted the potential of such compounds in the development of new anticancer drugs (Xin, 2012).